Cas no 2227954-92-7 ((2S)-4-(oxolan-2-yl)butan-2-amine)

• Product Name: (2S)-4-(oxolan-2-yl)butan-2-amine
• CAS No: 2227954-92-7
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 6289648
• PubChem ID: 165616317
• Update Time: 2025-05-19

(2S)-4-(oxolan-2-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(oxolan-2-yl)butan-2-amine
• 2227954-92-7
• EN300-1818765

• Inchi： 1S/C8H17NO/c1-7(9)4-5-8-3-2-6-10-8/h7-8H,2-6,9H2,1H3/t7-,8?/m0/s1
• InChI Key： IKLKXPGCAFBANO-JAMMHHFISA-N
• SMILES： O1CCCC1CC[C@H](C)N

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.2Ų

Additional information on (2S)-4-(oxolan-2-yl)butan-2-amine

Introduction to (2S)-4-(oxolan-2-yl)butan-2-amine and Its Significance in Modern Chemical Research

(2S)-4-(oxolan-2-yl)butan-2-amine, with the CAS number 2227954-92-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This chiral amine derivative has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The compound's stereochemistry, particularly its (2S) configuration, plays a crucial role in determining its biological activity and interaction with target molecules.

The< strong> oxolan-2-yl moiety in the molecule introduces a cyclic ether functionality, which is known to enhance the solubility and metabolic stability of drug candidates. This feature makes (2S)-4-(oxolan-2-yl)butan-2-amine a promising scaffold for designing molecules that can traverse biological membranes efficiently. Additionally, the presence of a secondary amine group provides a versatile site for further chemical modifications, allowing for the synthesis of a diverse array of derivatives with tailored properties.

In recent years, there has been a growing interest in the development of enantioselective catalysts and chiral auxiliaries that can facilitate the asymmetric synthesis of complex organic molecules. The< strong> CAS number 2227954-92-7 associated with (2S)-4-(oxolan-2-yl)butan-2-amine underscores its importance as a building block in such synthetic strategies. Researchers have leveraged this compound to develop novel catalytic systems that enable high-yield, enantioselective transformations, which are essential for producing pharmaceuticals with high enantiomeric purity.

The< strong> stereochemistry of (2S)-4-(oxolan-2-yl)butan-2-amine has been extensively studied in the context of its biological activity. Chiral drugs often exhibit different pharmacological profiles depending on their enantiomeric form, making the precise control of stereochemistry critical for therapeutic efficacy. Preclinical studies have demonstrated that this compound exhibits promising interactions with various biological targets, including enzymes and receptors involved in metabolic pathways. These interactions suggest potential applications in treating conditions such as metabolic disorders and inflammatory diseases.

The< strong> oxolan ring present in (2S)-4-(oxolan-2-yl)butan-2-amine is particularly noteworthy for its ability to mimic natural biomolecules. This structural feature has been exploited in the design of peptidomimetics, which are synthetic analogs of peptides designed to retain their biological activity while overcoming issues related to peptide degradation and immunogenicity. The< strong> CAS number 2227954-92-7 identifies this compound as a key intermediate in the synthesis of such peptidomimetics, contributing to advancements in drug design and development.

In addition to its pharmaceutical applications, (2S)-4-(oxolan-2-yl)butan-2-amine has found utility in materials science and chemical biology. The compound's ability to form stable complexes with other molecules has made it a valuable tool for studying protein-ligand interactions and developing new methodologies for molecular recognition. Recent research has highlighted its role in creating novel supramolecular assemblies that could have applications in nanotechnology and smart materials.

The< strong> stereochemical purity of (2S)-4-(oxolan-2-yl)butan-2-amine is critical for ensuring consistent performance in both synthetic and biological contexts. Advances in synthetic methodologies have enabled the production of this compound with high enantiomeric excess, which is essential for applications where chirality plays a decisive role. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve these high levels of purity, underscoring the compound's importance as a reference standard in chemical research.

The< strong> oxolan moiety also contributes to the compound's versatility as a synthetic intermediate. Its reactivity allows for modifications at multiple sites, enabling the creation of complex structures with tailored functionalities. This flexibility has been exploited in the development of novel drug candidates targeting various diseases, including cancer and neurodegenerative disorders. The< strong> CAS number 2227954-92-7 serves as a unique identifier for this compound, facilitating its use in research collaborations and industrial applications.

In conclusion, (2S)-4-(oxolan-2-yb-butanb-amine is a multifaceted compound with significant implications across multiple domains of chemical research. Its unique structural features, including its chiral center and oxolan ring, make it a valuable tool for developing novel therapeutic agents, peptidomimetics, and advanced materials. The ongoing research into this compound highlights its potential as a cornerstone molecule in modern chemical biology and pharmaceutical chemistry.